(8S,8Ar)-2-acetyl-6-amino-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-2-acetyl-6-amino-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-16-4
VCID:
VC0459314
InChI:
InChI=1S/C25H27N5O3/c1-4-10-33-21-7-6-17(11-22(21)32-5-2)23-20-13-30(16(3)31)9-8-18(20)19(12-26)24(29)25(23,14-27)15-28/h6-8,11,20,23H,4-5,9-10,13,29H2,1-3H3/t20-,23+/m0/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC
Molecular Formula:
C25H27N5O3
Molecular Weight:
445.5g/mol
(8S,8Ar)-2-acetyl-6-amino-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 494792-16-4
Main Products
VCID: VC0459314
Molecular Formula: C25H27N5O3
Molecular Weight: 445.5g/mol
| CAS No. | 494792-16-4 |
|---|---|
| Product Name | (8S,8Ar)-2-acetyl-6-amino-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C25H27N5O3 |
| Molecular Weight | 445.5g/mol |
| IUPAC Name | (8S,8aR)-2-acetyl-6-amino-8-(3-ethoxy-4-propoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H27N5O3/c1-4-10-33-21-7-6-17(11-22(21)32-5-2)23-20-13-30(16(3)31)9-8-18(20)19(12-26)24(29)25(23,14-27)15-28/h6-8,11,20,23H,4-5,9-10,13,29H2,1-3H3/t20-,23+/m0/s1 |
| Standard InChIKey | OWDHEPHNHMPUAQ-NZQKXSOJSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| PubChem Compound | 1632147 |
| Last Modified | Nov 11 2021 |
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